Cas no 1550464-45-3 (3-(4-Amino-1h-pyrazol-1-yl)propane-1,2-diol)

• Product Name: 3-(4-Amino-1h-pyrazol-1-yl)propane-1,2-diol
• CAS No: 1550464-45-3
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 5707909
• PubChem ID: 77184540
• Update Time: 2025-08-04

3-(4-Amino-1h-pyrazol-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1550464-45-3
• 3-(4-amino-1H-pyrazol-1-yl)propane-1,2-diol
• SCHEMBL15973719
• EN300-783525
• 3-(4-Amino-1h-pyrazol-1-yl)propane-1,2-diol

• Inchi： 1S/C6H11N3O2/c7-5-1-8-9(2-5)3-6(11)4-10/h1-2,6,10-11H,3-4,7H2
• InChI Key： GOVGMGLEJNCBAH-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 157.085126602g/mol
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-Amino-1h-pyrazol-1-yl)propane-1,2-diol

Introduction to 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol (CAS No. 1550464-45-3)

3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1550464-45-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrazole moiety linked to a propane-1,2-diol backbone, which endows it with distinct chemical properties and reactivity patterns. Such structural features make it a valuable scaffold for designing novel therapeutic agents.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its biological activity and role in pharmaceuticals. Its presence in 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol suggests potential interactions with biological targets, including enzymes and receptors. The amino group at the 4-position of the pyrazole ring further enhances its pharmacological relevance, as amino groups are frequently involved in hydrogen bonding and other forms of molecular recognition. These characteristics make the compound a promising candidate for further exploration in drug discovery.

The propane-1,2-diol moiety contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. This structural component also provides multiple sites for functionalization, allowing chemists to modify the molecule for specific biological activities. The combination of these features positions 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol as a versatile intermediate in synthetic chemistry and a potential lead compound for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have indicated that the pyrazole scaffold can interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. The amino group on the pyrazole ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with polar residues in protein active sites. These interactions are crucial for achieving high selectivity and efficacy in drug design.

In addition to its potential as a drug lead, 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol has been explored as a building block for more complex molecules. Its structural flexibility allows for the synthesis of derivatives with tailored properties, making it useful in library design and high-throughput screening campaigns. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, further underscores its utility in synthetic organic chemistry.

Current research efforts are focused on optimizing the synthesis of 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol to improve yield and purity. Advances in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes that minimize waste generation and hazardous byproducts.

The pharmacological potential of this compound has not been fully exhausted. Ongoing studies aim to elucidate its interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of complexes formed between 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol and its binding partners. These structural insights are essential for understanding its mechanism of action and for guiding future modifications.

Another area of interest is the exploration of analogs derived from 3-(4-Amino-1H-pyrazol-1-yl)propane-1,2-diol that may exhibit enhanced potency or selectivity. By systematically varying substituents on the pyrazole ring or the propane diol backbone, researchers can generate libraries of compounds for screening against specific disease targets. Such libraries are instrumental in identifying novel therapeutic candidates that build upon the known pharmacological properties of this scaffold.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how different analogs of 3-(4-Amino-1H-pyrazol-1-ylo-propane - 1 , 2 - diol) might interact with biological targets based on their three-dimensional structures. These predictions help guide experimental efforts by highlighting promising candidates that warrant further investigation.

In conclusion, 3 - ( 4 - Amino - 1 H - pyrazol - 1 - yl ) propane - 1 , 2 - diol (CAS No . 1550464 - 45 - 3 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further development . As research continues , it is likely that new applications and derivatives will emerge , expanding its role in medicinal chemistry .